NCT-502

• CAS No.: 1542213-00-2
• Product Name: NCT-502
• Molecular Formula: C18H20F3N5S
• Molecular Weight: 395.45
• IUPAC Name: N-(4,6-dimethylpyridin-2-yl)-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbothioamide
• Standard InChI: InChI=1S/C18H20F3N5S/c1-12-9-13(2)23-15(10-12)24-17(27)26-7-5-25(6-8-26)16-4-3-14(11-22-16)18(19,20)21/h3-4,9-11H,5-8H2,1-2H3,(H,23,24,27)
• Standard InChIKey: HHKPPMSUPATMKP-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=C1)NC(=S)N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F)C
• Appearance: Solid powder
• Description: NCT-502 is an inhibitor of human 3-phosphoglycerate dehydrogenase (PHGDH). NCT-502 reduces the production of glucose-derived serine in cells and suppresses the growth of PHGDH-dependent cancer cells in culture and in orthotopic xenograft tumors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NCT-502; NCT 502; NCT502
• Reference: 1: Pacold, M.E.,Brimacombe, K.R.,Chan, S.H., et al. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology 12(6), 452-458 (2016).
• PubChem Compound: 49853368
• Last Modified: Nov 11 2021